Cas no 928710-08-1 (N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine)

• Product Name: N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine
• CAS No: 928710-08-1
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 6604932
• PubChem ID: 17606452
• Update Time: 2025-05-21

N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1-[6-methyl-2-(1-piperidinyl)-4-pyrimidinyl]-
• F1912-0196
• starbld0036777
• AKOS000284145
• 928710-08-1

• Inchi： 1S/C12H21N5/c1-10-9-11(14-6-5-13)16-12(15-10)17-7-3-2-4-8-17/h9H,2-8,13H2,1H3,(H,14,15,16)
• InChI Key： HIBAASODDALHID-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)N=C(N2CCCCC2)N=1)CN

Computed Properties

• Exact Mass: 235.17969569g/mol
• Monoisotopic Mass: 235.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 458.8±55.0 °C(Predicted)
• pka: 9.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine

Introduction to N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine and Its Significance in Modern Chemical Biology

N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 928710-08-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The name of the product itself provides valuable insights into its chemical structure, highlighting key functional groups such as the pyrimidine ring, the piperidine moiety, and the ethane diamine backbone.

The pyrimidine ring is a central feature of N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine, and it is well-known for its presence in numerous biologically active molecules, including nucleoside analogs and anticancer agents. The incorporation of a methyl group at the 6-position of the pyrimidine ring further modulates its electronic properties and enhances its interactions with biological targets. Additionally, the piperidine moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most intriguing aspects of N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine is its potential role in modulating enzyme activity. Recent studies have shown that similar compounds containing a pyrimidine-piperidine framework can interact with various enzymes involved in cellular signaling pathways. For instance, research has demonstrated that derivatives of this class can inhibit kinases, which are key enzymes in processes such as cell growth and division. The ethane diamine backbone of the compound provides multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery.

In the realm of medicinal chemistry, the development of novel scaffolds that can modulate enzyme activity is of paramount importance. N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine represents a promising candidate due to its unique structural features. The molecular interactions between this compound and its targets are governed by a combination of hydrogen bonding, hydrophobic effects, and electrostatic interactions. These interactions are critical for determining the compound's binding affinity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine with various biological targets. These computational studies have provided valuable insights into how modifications to the pyrimidine ring and piperidine moiety can enhance binding affinity and selectivity. For example, computational modeling has suggested that introducing additional substituents at specific positions on the pyrimidine ring can improve interactions with target enzymes.

The synthesis of N1-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-ylythene ethane 12 diamine is another area of active research. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Each step must be carefully optimized to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for both preclinical studies and potential clinical applications.

The biological activity of N1-(6-methyl 2(piperidin 11 yl pyrimidin 4 yl ethane 12 diam ine has been evaluated in various cellular assays. These assays have revealed that the compound exhibits inhibitory activity against several kinases, including those involved in cancer progression. The kinase inhibition data suggest that this compound could be developed into an anticancer agent or used in combination with existing therapies to enhance their efficacy.

Furthermore, studies have explored the potential use of N1(6 methyl 2(piper id ine 11 yl py rim id ine 4 yl eth ane 12 di am ine as a tool compound for understanding cellular signaling pathways. By inhibiting specific kinases, researchers can gain insights into the roles these enzymes play in various biological processes. This information can be used to develop more targeted therapies for diseases such as cancer and inflammatory disorders.

The pharmacokinetic properties of N(6 methyl 22(piper id ine 11 yl py rim id ine 44 yl eth ane 122 di am ine are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for determining its potential as a therapeutic agent. Preclinical studies have provided valuable data on these pharmacokinetic parameters, which will inform future clinical trials.

In conclusion,N(6 methyl22(piper id ine11 yl py rim id ine44 yl eth ane122 di am ine (CAS no:92871008 ) is a fascinating compound with significant potential in chemical biology and drug discovery Its unique structural features make it a versatile scaffold for modulating enzyme activity particularly kinases This compound represents an exciting area for further research with implications for treating various diseases including cancer By leveraging advances in computational chemistry synthetic methodologies and biological assays researchers can continue to explore the therapeutic potential of this remarkable molecule.